Cas no 2166269-28-7 (tert-butyl (1S,4R,5R)-5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-butyl (1S,4R,5R)-5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 2166269-28-7
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5271789
• Update Time: 2026-03-09

tert-butyl (1S,4R,5R)-5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R,5R)-5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 5-cyano-, 1,1-dimethylethyl ester, (1S,4R,5R)-

• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)14-7-9-5-10(14)4-8(9)6-13/h8-10H,4-5,7H2,1-3H3/t8-,9-,10+/m0/s1
• InChI Key： HSWMDSWJFLISJY-LPEHRKFASA-N
• SMILES： [C@]12([H])C[C@]([H])([C@H](C#N)C1)CN2C(OC(C)(C)C)=O

Additional information on tert-butyl (1S,4R,5R)-5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate

Introduction to Tert-butyl (1S,4R,5R)-5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2166269-28-7)

Tert-butyl (1S,4R,5R)-5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service number CAS No. 2166269-28-7, belongs to a class of molecules known for their intricate structural frameworks and potential biological activities. The presence of multiple stereocenters and functional groups makes this compound a subject of intense interest for scientists exploring novel therapeutic agents.

The structural motif of tert-butyl (1S,4R,5R)-5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate is characterized by a bicyclic backbone, specifically a bicyclo[2.2.1]heptane scaffold, which is commonly found in various bioactive natural products and synthetic molecules. The bicyclo[2.2.1]heptane system imparts unique conformational constraints and reactivity patterns, making it a versatile scaffold for drug design. The compound's stereochemistry, defined by the (1S,4R,5R) configuration, plays a crucial role in determining its biological efficacy and pharmacokinetic properties.

One of the most striking features of this compound is the presence of a cyano group at the 5-position and a tert-butyl ester at the 2-position of the azabicyclo[2.2.1]heptane ring. The cyano group is a well-known pharmacophore that can participate in hydrogen bonding interactions and influence the compound's solubility and metabolic stability. On the other hand, the tert-butyl ester serves as a protecting group and can be further modified to introduce additional functionalities or to facilitate drug delivery systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of tert-butyl (1S,4R,5R)-5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate with biological targets. Studies have shown that the bicyclic core can effectively mimic natural product scaffolds, thereby enhancing binding affinity to specific enzymes or receptors. This has opened up new avenues for designing molecules with improved pharmacological profiles.

In addition to its structural significance, CAS No. 2166269-28-7 has been explored in various preclinical studies as a potential lead compound for treating neurological disorders. The azabicyclo[2.2.1]heptane scaffold is known to interact with certain neurotransmitter receptors, making it a promising candidate for developing novel therapeutics targeting conditions such as epilepsy and pain management.

The synthesis of this compound presents several challenges due to its complex stereochemistry and the need for precise control over reaction conditions. However, recent methodologies in asymmetric synthesis have made significant progress in facilitating the construction of such intricate molecular frameworks. Techniques such as chiral auxiliaries and transition metal catalysis have been employed to achieve high enantiomeric purity and yield.

The pharmaceutical industry has shown considerable interest in developing derivatives of tert-butyl (1S,4R,5R)-5-cyano-2-azabicyclo[2.2.1]heptane-2-carboxylate with enhanced pharmacological properties. By modifying the substituents on the bicyclic core or introducing new functional groups, researchers aim to optimize solubility, bioavailability, and target specificity. These efforts are part of broader trends in medicinal chemistry aimed at discovering safer and more effective drugs.

The use of high-throughput screening technologies has also played a pivotal role in identifying new applications for this compound. By systematically testing large libraries of molecules against various biological assays, researchers can rapidly identify promising candidates for further development. This approach has been particularly effective in uncovering novel interactions between small molecules and biological targets.

In conclusion, CAS No. 2166269-28-7 represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with significant therapeutic potential. The ongoing research into this compound underscores its importance as a scaffold for drug discovery and highlights the continued need for innovative synthetic methodologies in pharmaceutical chemistry.